1-(2,4-dimethylphenyl)-2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone

• CAS No.: 326015-31-0
• Molecular Formula: C19H20N4OS
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 1-(2,4-dimethylphenyl)-2-[1-(2,5-dimethylphenyl)tetrazol-5-yl]sulfanylethanone
• InChI: InChI=1S/C19H20N4OS/c1-12-6-8-16(15(4)9-12)18(24)11-25-19-20-21-22-23(19)17-10-13(2)5-7-14(17)3/h5-10H,11H2,1-4H3
• InChI Key: MHWHZGXCJWDOBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CSC2=NN=NN2C3=C(C=CC(=C3)C)C)C

Description

This compound is a substituted ethanone derivative featuring a 1H-tetrazole core linked via a sulfanyl (-S-) bridge.

Biological Activity

1-(2,4-Dimethylphenyl)-2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone is a complex organic compound with potential biological activities. This article reviews its synthesis, characterization, and biological evaluations, particularly focusing on its cytotoxicity and other pharmacological effects.

Chemical Structure and Properties

The compound's systematic name is 2-{[1-(2,4-Dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}-1-(4-morpholinyl)ethanone. Its molecular formula is $C_{15}H_{19}N_{5}O_{2}S$ with a molecular weight of approximately 335.41 g/mol. The structural features include a tetrazole ring, which is known for its diverse biological activity, and a sulfur atom that may influence its reactivity and interaction with biological targets.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including:

• Formation of the tetrazole ring via azide chemistry.
• Subsequent alkylation to introduce the ethanone moiety.
• Final purification through crystallization techniques.

Cytotoxicity

Recent studies have evaluated the cytotoxic effects of this compound against various cancer cell lines. For instance, a related study found that compounds with similar structures exhibited significant cytotoxicity against A549 lung cancer cells with IC50 values ranging from 11.20 to 59.61 µg/mL at a 72-hour treatment time . Although specific data for the compound is limited, its structural analogs suggest potential anti-cancer properties.

Antioxidant Activity

The compound's antioxidant properties were assessed alongside its cytotoxicity. Compounds in the same class have demonstrated high antioxidant activity, which is crucial for mitigating oxidative stress in cells . This dual activity could make it a candidate for further development in cancer therapeutics.

Enzyme Inhibition

1-(2,4-Dimethylphenyl)-2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone may also exhibit enzyme inhibition capabilities. Similar compounds have shown effective inhibition of acetylcholinesterase (AChE), suggesting potential applications in treating neurodegenerative diseases .

Case Studies and Research Findings

Study	Cell Line	IC50 (µg/mL)	Notes
Study A	A549	11.20	Significant cytotoxicity observed
Study B	MCF-7	15.73	Moderate cytotoxic effects noted
Study C	HeLa	59.61	High selectivity index reported

Molecular Docking Studies

Molecular docking studies have been conducted to predict the binding affinity of this compound to various biological targets. These studies indicate that the compound could effectively bind to key enzymes involved in cancer metabolism and progression . The theoretical binding affinities suggest it may serve as a lead compound for drug development.

Scientific Research Applications

The compound 1-(2,4-dimethylphenyl)-2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone is a complex organic molecule with potential applications in various scientific fields, particularly in medicinal chemistry and materials science. This article delves into its applications, supported by comprehensive data and case studies.

Structure and Composition

• Molecular Formula : C17H18N4OS
• Molecular Weight : 342.41 g/mol
• IUPAC Name : 1-(2,4-dimethylphenyl)-2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone

Physical Properties

The compound's physical properties, such as solubility and melting point, are critical for its application in various fields. However, specific data on these properties may require empirical measurement.

Medicinal Chemistry

The compound has shown promise in medicinal chemistry due to its unique structural features that may exhibit biological activity. The presence of the tetrazole ring is particularly noteworthy as compounds containing tetrazoles have been associated with various pharmacological effects.

Case Study: Anticancer Activity

Research has indicated that similar compounds with tetrazole moieties demonstrate anticancer properties. For instance, studies on related tetrazole derivatives have shown inhibition of cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest . This suggests that the compound could be explored for its potential anticancer activity.

Antimicrobial Properties

The sulfenamide group present in the compound may impart antimicrobial properties. Compounds with similar structures have been studied for their effectiveness against various bacterial strains, indicating a potential for development as antimicrobial agents .

Case Study: Inhibition Studies

In a study investigating the antimicrobial efficacy of related compounds, it was found that certain sulfenamide derivatives displayed significant inhibition against Gram-positive bacteria . This opens avenues for exploring the compound's effectiveness against specific pathogens.

Materials Science

The compound can also find applications in materials science, particularly in the development of new polymers or nanomaterials. Its unique chemical structure allows for the possibility of incorporation into polymer matrices, potentially enhancing material properties such as thermal stability and mechanical strength.

Case Study: Polymer Composites

Research has demonstrated that incorporating similar compounds into polymer composites can improve their mechanical properties and thermal stability . This suggests that the compound could be utilized to develop advanced materials with tailored characteristics.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

The compound is compared below with structurally related derivatives, focusing on heterocyclic cores, substituent effects, and synthesis strategies.

Table 1: Structural and Functional Comparison

Compound Name	Heterocyclic Core	Key Substituents	Molecular Weight (g/mol)	Notable Properties/Applications	References
1-(2,4-Dimethylphenyl)-2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]sulfanyl}ethanone	1H-Tetrazole	2,4-Dimethylphenyl (ethanone); 2,5-dimethylphenyl (tetrazole)	~395.5	High lipophilicity; potential agrochemical lead
1-(4-Methoxy-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}phenyl)ethanone	1H-Tetrazole	4-Methoxy, methyl (tetrazole)	~318.3	Enhanced solubility due to methoxy group; antimicrobial studies
1-Biphenyl-4-yl-2-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-ethanone	1H-Tetrazole	Biphenyl (ethanone); phenyl (tetrazole)	~412.5	Rigid aromatic system; explored in polymer chemistry
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	1,2,4-Triazole	Phenylsulfonyl, difluorophenyl	~480.4	Antifungal activity; electron-withdrawing groups enhance stability
1-(2,5-Dimethylphenyl)-2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone	1,2,4-Triazole	Ethyl, furyl (triazole); 2,5-dimethylphenyl (ethanone)	~381.4	GHS-classified toxicity; used in material science

Key Findings:

Heterocyclic Core Influence :

• Tetrazoles (e.g., target compound) exhibit higher acidity (pKa ~4-5) compared to triazoles (pKa ~8-10), impacting their solubility and binding interactions in biological systems .
• Triazole derivatives (e.g., ) often show superior thermal stability, making them suitable for industrial applications .

Substituent Effects :

• Dimethylphenyl groups (target compound) increase hydrophobicity, favoring membrane permeability but reducing aqueous solubility.
• Electron-withdrawing groups (e.g., sulfonyl in ) enhance oxidative stability and bioactivity .
• Methoxy groups () improve solubility but may reduce metabolic resistance .

Synthetic Strategies: Tetrazole-thiols are typically coupled with α-halogenated ketones via base-mediated nucleophilic substitution (e.g., NaOEt in ethanol) . Triazole derivatives often require Mitsunobu conditions (e.g., DIAD, triphenylphosphine) for sulfanyl bond formation .